Cas no 2413874-71-0 (tert-butyl N-3-hydroxy-3-(trifluoromethyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-3-(trifluoromethyl)cyclopentylcarbamate
• CAS No: 2413874-71-0
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 5675878
• PubChem ID: 165769923
• Update Time: 2023-11-27

tert-butyl N-3-hydroxy-3-(trifluoromethyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665891
• tert-butyl N-[3-hydroxy-3-(trifluoromethyl)cyclopentyl]carbamate
• 2413874-71-0
• tert-butyl N-3-hydroxy-3-(trifluoromethyl)cyclopentylcarbamate

• Inchi： 1S/C11H18F3NO3/c1-9(2,3)18-8(16)15-7-4-5-10(17,6-7)11(12,13)14/h7,17H,4-6H2,1-3H3,(H,15,16)
• InChI Key： JCYKWPAQLFTROZ-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(C1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų